3-(4-methoxyphenyl)-N-{[1-(morpholin-4-yl)cyclobutyl]methyl}propanamide

• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-N-[(1-morpholin-4-ylcyclobutyl)methyl]propanamide
• InChI: InChI=1S/C19H28N2O3/c1-23-17-6-3-16(4-7-17)5-8-18(22)20-15-19(9-2-10-19)21-11-13-24-14-12-21/h3-4,6-7H,2,5,8-15H2,1H3,(H,20,22)
• InChI Key: NYZXLGWYYUWJQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2(CCC2)N3CCOCC3

Description

3-(4-methoxyphenyl)-N-{[1-(morpholin-4-yl)cyclobutyl]methyl}propanamide is an organic compound with a complex structure that includes a methoxyphenyl group, a morpholinyl group, and a cyclobutyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-methoxyphenyl)-N-{[1-(morpholin-4-yl)cyclobutyl]methyl}propanamide typically involves multiple steps, including the formation of intermediate compounds.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. These methods often include the use of advanced techniques such as flow microreactors, which provide better control over reaction parameters and scalability .

Chemical Reactions Analysis

Types of Reactions

3-(4-methoxyphenyl)-N-{[1-(morpholin-4-yl)cyclobutyl]methyl}propanamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

3-(4-methoxyphenyl)-N-{[1-(morpholin-4-yl)cyclobutyl]methyl}propanamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-N-{[1-(morpholin-4-yl)cyclobutyl]methyl}propanamide involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• 1-(4-methoxyphenyl)-3-morpholin-4-yl-propan-1-one
• 3-(4-methoxyphenyl)-1-phenyl-propan-1-one
• 3-morpholin-4-yl-1-(4-piperidin-1-yl-phenyl)-propan-1-one

Uniqueness

Its structure allows for diverse chemical reactivity and interactions with biological targets, making it a valuable compound in various research fields .